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Compound of Interest

Compound Name: D-Mannose-13C-3

Cat. No.: B12408652 Get Quote

D-Mannose-³³C: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Mannose-¹³C-3, a stable isotope-

labeled monosaccharide crucial for metabolic research. This document details its chemical

structure and properties, outlines experimental protocols for its use, and visualizes its role in

key metabolic pathways.

Chemical Structure and Properties
D-Mannose-¹³C-3 is an isotopologue of D-Mannose where the carbon atom at the third position

(C-3) is replaced by its heavy isotope, ¹³C. This non-radioactive label allows for the tracing of

mannose metabolism in biological systems using techniques such as mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy.

Chemical Structure:

The chemical structure of D-Mannose-¹³C-3 is identical to that of D-Mannose, with the

exception of the isotopic substitution at the C-3 position.

IUPAC Name: (2R,3S,4S,5S,6R)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrol-¹³C₃
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Molecular Formula: C₅¹³CH₁₂O₆

InChI Key: GZCGUPFRVQAUEE-KVTDHHQDSA-N

Below is a representation of the chemical structure of the pyranose form of D-Mannose, with

the C-3 position indicated. In D-Mannose-¹³C-3, this specific carbon atom is ¹³C.
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α-D-Mannopyranose Structure

Physicochemical Properties:

The following table summarizes the key physicochemical properties of D-Mannose-¹³C-3. Data

for unlabeled D-Mannose is provided for comparison.

Property D-Mannose-¹³C-3 D-Mannose (unlabeled)

Molecular Weight 181.15 g/mol [1][2][3] 180.16 g/mol

CAS Number 101615-89-8[2] 3458-28-4

Appearance White to off-white solid White crystalline powder

Melting Point 133-140 °C 132-140 °C

Solubility Soluble in water Soluble in water

Isotopic Purity Typically ≥99% ¹³C Not applicable

Chemical Purity Typically ≥98%[1][2] ≥99%

Metabolic Pathways
D-Mannose plays a significant role in several metabolic pathways, most notably in glycolysis

and protein glycosylation. D-Mannose-¹³C-3 is an invaluable tracer for elucidating the flux

through these pathways.

Upon entering the cell, D-Mannose is phosphorylated to mannose-6-phosphate by hexokinase.

From there, it can either be isomerized to fructose-6-phosphate to enter the glycolytic pathway

or be converted to mannose-1-phosphate, a precursor for the synthesis of nucleotide sugars

used in glycosylation.
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D-Mannose Metabolic Pathway

Experimental Protocols
The use of D-Mannose-¹³C-3 in metabolic studies requires specific experimental protocols for

its introduction into the biological system and subsequent analysis. The following are

generalized methodologies that can be adapted for specific research questions.

Synthesis of D-Mannose-¹³C-3 (Generalized)
The chemical synthesis of specifically labeled monosaccharides is a complex process. A

common strategy involves starting with a precursor molecule that allows for the introduction of

the ¹³C label at the desired position.

Starting Material: A common starting point is a protected D-arabinose derivative.

Cyanohydrin Formation: Reaction of the arabinose derivative with K¹³CN introduces the ¹³C

label at the C1 position of the resulting cyanohydrin.

Reduction and Epimerization: The nitrile group is then reduced to an aldehyde, and

subsequent steps are taken to control the stereochemistry at the C2 position to yield the

desired mannose configuration.

Purification: The final product is purified using chromatographic techniques such as HPLC to

ensure high chemical and isotopic purity.
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In Vivo Metabolic Tracer Study Protocol
This protocol outlines a general workflow for an in vivo study using D-Mannose-¹³C-3 to trace

its metabolic fate in a model organism.

Acclimatize
Model Organism

Administer D-Mannose-¹³C-3
(e.g., oral gavage, injection)

Collect Samples
(blood, tissue) at

Defined Time Points

Metabolic Quenching
(e.g., liquid nitrogen)

Metabolite Extraction

LC-MS or NMR
Analysis

Data Processing and
Flux Analysis

Results
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In Vivo Tracer Experimental Workflow

Methodology:

Animal Acclimatization: House the model organisms (e.g., mice) in a controlled environment

and provide a standard diet for a set period to ensure metabolic homeostasis.

Tracer Administration: Administer a defined dose of D-Mannose-¹³C-3. The route of

administration (e.g., oral gavage, intravenous injection) will depend on the specific research

question.

Sample Collection: At predetermined time points, collect biological samples such as blood,

urine, and specific tissues.

Metabolic Quenching: Immediately quench metabolic activity in the collected samples to

prevent further enzymatic reactions. This is often achieved by flash-freezing in liquid

nitrogen.

Metabolite Extraction: Extract metabolites from the quenched samples using appropriate

solvent systems (e.g., methanol/water/chloroform).

Analytical Measurement: Analyze the extracted metabolites using mass spectrometry (e.g.,

LC-MS) or NMR spectroscopy to identify and quantify the ¹³C-labeled metabolites.

Data Analysis: Process the analytical data to determine the isotopic enrichment in various

metabolites and calculate metabolic fluxes through the relevant pathways.

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR is a powerful non-destructive technique for determining the position of the ¹³C label

within a molecule.

Sample Preparation: Dissolve a known amount of the D-Mannose-¹³C-3 sample in a suitable

deuterated solvent (e.g., D₂O).
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Data Acquisition: Acquire a ¹³C NMR spectrum on a high-field NMR spectrometer. Proton

decoupling is typically used to simplify the spectrum.

Spectral Analysis: The chemical shift of the ¹³C-enriched carbon will confirm its position in the

mannose structure. The integration of the signal can be used to determine isotopic purity.

Mass Spectrometry (MS):

Coupled with a separation technique like liquid chromatography (LC-MS), mass spectrometry is

used to identify and quantify ¹³C-labeled metabolites in complex biological samples.

Sample Preparation: Extract metabolites from biological samples as described in the in vivo

protocol.

Chromatographic Separation: Separate the metabolites using an appropriate LC method.

Mass Analysis: The mass spectrometer will detect the mass-to-charge ratio (m/z) of the

metabolites. The presence of ¹³C will result in a mass shift of +1 for each incorporated ¹³C

atom, allowing for the differentiation between labeled and unlabeled species.

Quantification: By comparing the peak areas of the labeled and unlabeled forms of a

metabolite, the degree of isotopic enrichment can be accurately determined.

Applications in Research
D-Mannose-¹³C-3 is a critical tool for:

Metabolic Flux Analysis: Quantifying the rate of metabolic reactions in various pathways.

Glycobiology Research: Studying the synthesis and turnover of glycoproteins and other

glycoconjugates.

Drug Development: Investigating the effects of therapeutic agents on mannose metabolism.

Disease Research: Understanding the role of altered mannose metabolism in diseases such

as cancer and congenital disorders of glycosylation.
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This guide provides a foundational understanding of D-Mannose-¹³C-3 for researchers. The

detailed information on its properties and experimental use will aid in the design and execution

of robust metabolic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Mannose (1-Â¹Â³C, 99%) - Cambridge Isotope Laboratories, CLM-358-0.5
[isotope.com]

2. D-Mannose (3-Â¹Â³C, 99%) - Cambridge Isotope Laboratories, CLM-9064-PK
[isotope.com]

3. D-Mannose-13C | C6H12O6 | CID 56846519 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [D-Mannose-13C-3 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408652#d-mannose-13c-3-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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